Photoinduced reversible transmittance modulation of rod–coil type diblock copolymers containing azobenzene in the main chain†

Chemical Communications Pub Date: 2012-02-14 DOI: 10.1039/C2CC17265H

Abstract

Photoinduced reversible transmittance modulation was achieved with the self-assembled block copolymer micelles. A large conformational change of the well-defined rod–coil diblock copolymers containing azobenzene and ether groups in the main chain of the rod block induced a remarkable macroscopic change which can be observed with the naked eye.

Graphical abstract: Photoinduced reversible transmittance modulation of rod–coil type diblock copolymers containing azobenzene in the main chain
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